1,6,7-trimethyl-3-propyloxazolo[2,3-f]purine-2,4(1H,3H)-dione

• IUPAC Name: 4,7,8-trimethyl-2-propylpurino[8,7-b][1,3]oxazole-1,3-dione
• InChI: InChI=1S/C13H16N4O3/c1-5-6-16-11(18)9-10(15(4)13(16)19)14-12-17(9)7(2)8(3)20-12/h5-6H2,1-4H3
• InChI Key: MXUDFMUDMDJJNH-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=O)C2=C(N=C3N2C(=C(O3)C)C)N(C1=O)C
• Molecular Formula: C13H16N4O3
• Molecular Weight: 276.29 g/mol

Description

1,6,7-trimethyl-3-propyloxazolo[2,3-f]purine-2,4(1H,3H)-dione, also known as PPO, is a heterocyclic compound that has gained significant attention in recent years due to its wide range of applications in scientific research. PPO is a highly potent and selective inhibitor of the cGAS-STING pathway, which plays a crucial role in the innate immune response. The cGAS-STING pathway is activated in response to the presence of foreign DNA in the cytoplasm, leading to the production of type I interferons and pro-inflammatory cytokines. Inhibition of this pathway has been shown to have therapeutic potential in a variety of diseases, including autoimmune disorders, infectious diseases, and cancer.

Scientific Research Applications

Synthesis and Chemical Properties

Purine derivatives have been synthesized for various applications, including anticancer, antimicrobial, and antiviral activities. For instance, Ashour et al. (2012) synthesized triazino and triazolo[4,3-e]purine derivatives, demonstrating significant anticancer and anti-HIV activities, highlighting the chemical versatility and potential of purine scaffolds in drug development (Ashour et al., 2012).

Anticancer Activities

Purine analogs have shown promise in anticancer research. For example, a study on fused [1,2,3]triazolo[4',5':3,4] pyrrolo[2,1-f]purine derivatives revealed significant anti-proliferative activity against various human cancer cell lines, suggesting their potential as anticancer agents (E. Ramya Sucharitha et al., 2021).

Antiviral and Immunomodulatory Effects

Purine derivatives have also been explored for their antiviral and immunomodulatory effects. Nagahara et al. (1990) synthesized thiazolo[4,5-d]pyrimidine nucleosides, analogs of natural purine nucleosides, and demonstrated their significant immunoactivity and protective effects against viral infections, indicating the therapeutic potential of purine analogs in immunotherapy and antiviral treatments (Nagahara et al., 1990).

Antimicrobial Activities

The antimicrobial properties of purine derivatives have been noted in several studies. For instance, the synthesis and evaluation of triazolo[4,3-e]purine derivatives by Ashour et al. (2012) revealed compounds with potent activity against various bacterial strains, underscoring the potential of purine scaffolds in developing new antimicrobial agents (Ashour et al., 2012).